Cas no 925607-46-1 (3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic Acid)

• Product Name: 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic Acid
• CAS No: 925607-46-1
• MF: C₇H₇F₂N₃O₄
• MW: 235.144988298416
• MDL: MFCD04969938
• CID: 2273474
• Update Time: 2025-07-21

3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-yl]acetic acid
• (3-DIFLUOROMETHYL-5-METHYL-4-NITRO-PYRAZOL-1-YL)-ACETIC ACID
• 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic Acid

• MDL： MFCD04969938
• Inchi： 1S/C7H7F2N3O4/c1-3-6(12(15)16)5(7(8)9)10-11(3)2-4(13)14/h7H,2H2,1H3,(H,13,14)
• InChI Key： DDUHAPRAGZZKCT-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)N(CC(=O)O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic Acid

Introduction to 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic Acid (CAS No. 925607-46-1)

3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. With the CAS number 925607-46-1, this compound represents a derivative of pyrazole, a heterocyclic structure that is widely recognized for its role in medicinal chemistry. The presence of functional groups such as the difluoromethyl, methyl, and nitro substituents, along with the acetic acid moiety, contributes to its distinct chemical profile and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure incorporates several key features that are of particular interest in modern drug discovery. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity in many drug candidates. This substitution pattern is frequently explored in the development of kinase inhibitors and other targeted therapies. Additionally, the 4-nitro group introduces a site for potential redox reactions, which can be exploited in designing prodrugs or modulating pharmacokinetic properties. The combination of these features makes 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific substitution pattern in 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid may confer additional biological effects that are yet to be fully explored. Preliminary studies have suggested that this compound may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structural motif resembles known inhibitors of tyrosine kinases, which are critical targets in oncology research.

The synthesis of 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, such as electrophilic fluorination or metal-catalyzed cross-coupling reactions. Similarly, the placement of the nitro group can be achieved through nitration reactions under controlled conditions. These synthetic strategies not only showcase the compound's complexity but also its synthetic accessibility for further derivatization.

From a pharmaceutical perspective, the acetic acid moiety in 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid provides a carboxylate functionality that can be utilized for salt formation or further conjugation with other biomolecules. This feature is particularly useful in drug formulation and delivery systems. Moreover, the compound's solubility characteristics can be tailored by incorporating appropriate counterions or solubilizing agents, which is essential for optimizing bioavailability.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel heterocyclic compounds like 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid. Molecular docking studies have been conducted to evaluate its potential binding interactions with biological targets such as enzymes and receptors. These simulations have provided insights into the compound's binding affinity and mode of action, guiding experimental efforts toward optimizing its pharmacological properties.

The agrochemical sector has also shown interest in pyrazole derivatives due to their potential as intermediates in pesticide formulations. The structural features of 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid, particularly the presence of electron-withdrawing groups like the nitro moiety, make it a candidate for developing novel agrochemicals with enhanced efficacy against pests and pathogens.

In conclusion, 3-(Difluoromethyl)-5-methyl-4-nitro-1H-pyrazol-1-ylacetic acid (CAS No. 925607-46-1) represents a fascinating compound with multiple potential applications in pharmaceuticals and agrochemicals. Its unique structural features and demonstrated biological relevance make it a compelling subject for further research. As synthetic methodologies continue to evolve, new derivatives of this compound may emerge with enhanced properties suitable for various industrial applications.